Cas no 1268334-96-8 (2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine)

• Product Name: 2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine
• CAS No: 1268334-96-8
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• MDL: MFCD18447667
• CID: 4584633
• Update Time: 2025-05-21

2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine
• 3-(2-Chloropyridin-4-yl)-1,2,4-oxadiazole

• MDL： MFCD18447667
• Inchi： 1S/C7H4ClN3O/c8-6-3-5(1-2-9-6)7-10-4-12-11-7/h1-4H
• InChI Key： CEXOKGILJXKETA-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C2N=CON=2)=C1

Computed Properties

• Exact Mass: 181.004
• Monoisotopic Mass: 181.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2

Additional information on 2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine

Comprehensive Overview of 2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine (CAS No. 1268334-96-8): Properties, Applications, and Research Insights

2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine (CAS No. 1268334-96-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a 1,2,4-oxadiazole moiety, offering versatile reactivity and potential bioactivity. Its CAS number 1268334-96-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in 1,2,4-oxadiazole derivatives stems from their broad applications in drug discovery, particularly as kinase inhibitors and antimicrobial agents. Recent studies highlight the role of 2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine as a key intermediate in synthesizing compounds targeting neurodegenerative diseases and metabolic disorders. This aligns with trending searches in AI-driven drug design and fragment-based screening, where such scaffolds are prioritized for their balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic chemistry perspective, the chloropyridine segment enables nucleophilic substitution reactions, while the oxadiazole ring contributes to metabolic stability—a property highly sought after in medicinal chemistry optimization. Researchers frequently query about SAR studies of oxadiazole-pyridine hybrids, reflecting the demand for structure-activity relationship data to accelerate lead compound development. Computational models suggest this scaffold’s potential in GPCR modulation, a hot topic in precision medicine forums.

In material science, CAS 1268334-96-8 has been explored as a building block for organic electronic materials, owing to its conjugated system and electron-withdrawing characteristics. This intersects with popular searches on OLED intermediates and small-molecule semiconductors, where researchers seek thermally stable heteroaromatics. Environmental considerations also drive interest in green synthesis routes for such compounds, with microwave-assisted and flow chemistry methods gaining traction.

Analytical characterization of 2-chloro-4-(1,2,4-oxadiazol-3-yl)pyridine typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques commonly referenced in QC protocol development queries. The compound’s stability under various pH conditions is frequently investigated, addressing industry concerns about API degradation pathways. Regulatory databases show increasing patent filings incorporating this scaffold, particularly in cancer immunotherapy and antiviral drug applications.

Market intelligence indicates rising demand for custom synthesis of 1268334-96-8, with contract research organizations offering gram-to-kilogram scale production. This responds to the pharmaceutical industry’s need for high-purity screening compounds. Safety data sheets emphasize standard laboratory precautions, while structure-property relationship studies dominate academic discussions—a reflection of Google Scholar’s most cited papers on heterocyclic bioisosteres.

Emerging applications include the compound’s use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. This connection to next-generation therapeutics explains its prevalence in bioconjugation chemistry searches. The 3-pyridyloxadiazole core also appears in fluorescent probes for biological imaging, aligning with microscopy technique advancements shared in scientific webinar trends.

Future research directions may explore metal-catalyzed functionalization of this scaffold, as evidenced by growing publications on C-H activation methodologies. Its potential in multi-target drug design continues to inspire combinatorial chemistry approaches, frequently mentioned in AI-aided molecular generation discussions. As the scientific community prioritizes fragment-based drug discovery, CAS 1268334-96-8 remains a valuable template for privileged structure development.